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Introduction
TIS108 is a potent and specific inhibitor of strigolactone (SL) biosynthesis, a class of

carotenoid-derived phytohormones that play a pivotal role in regulating various aspects of plant

growth and development.[1][2][3][4] By blocking the production of endogenous SLs, TIS108
provides a powerful tool for elucidating the physiological functions of these hormones and their

intricate crosstalk with other plant growth regulators. These application notes provide detailed

protocols and quantitative data to guide researchers in designing and conducting experiments

involving the combined use of TIS108 and other key phytohormones.

TIS108 treatment typically results in phenotypes characteristic of SL-deficient mutants,

including increased shoot branching, inhibited root hair elongation, and altered root system

architecture.[2][3][4] The synthetic strigolactone analog GR24 is often used in conjunction with

TIS108 to perform rescue experiments, confirming that the observed phenotypes are indeed

due to SL deficiency.[2][3][4]
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The following tables summarize the quantitative effects of TIS108 on various plant species and

the outcomes of its combined application with other plant growth regulators.

Table 1: Morphological and Physiological Effects of TIS108 Treatment

Plant
Species

Tissue/Orga
n

TIS108
Concentrati
on

Observed
Effect

Fold/Percen
tage
Change

Reference(s
)

Arabidopsis

thaliana
Shoots 1-3 µM

Increased

number of

branches

Dose-

dependent

increase

[3][4]

Arabidopsis

thaliana
Roots 3 µM

Repressed

root hair

elongation

Significant

reduction
[3][4]

Rice (Oryza

sativa)

Roots and

Root

Exudates

Concentratio

n-dependent

Reduced SL

levels

Significant

reduction
[2]

Cherry

Rootstocks
Stems 10 µM

Increased

stem length

~1.5-fold

increase at

30 DAT

[5]

Cotton

(Gossypium

hirsutum)

Fibers Not specified
Impeded fiber

elongation

Thinner cell

walls
[6]

Table 2: Gene Expression Changes in Response to TIS108 Treatment in Arabidopsis thaliana
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Gene Function
TIS108
Concentrati
on

Regulation
Fold
Change

Reference(s
)

MAX3
SL

Biosynthesis
Not specified Upregulated

Increased

mRNA levels
[2][4]

MAX4
SL

Biosynthesis
Not specified Upregulated

Increased

mRNA levels
[2][4]

MAX2 SL Signaling Not specified No change - [4]

Table 3: Interactions of TIS108 with Other Plant Growth Regulators
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Co-applied
Regulator

Plant
Species

TIS108
Concentrati
on

Co-applied
Regulator
Concentrati
on

Combined
Effect

Reference(s
)

GR24

(synthetic SL)

Arabidopsis

thaliana
3 µM 5 µM

Rescued the

increased

branching

and inhibited

root hair

elongation

phenotypes

[3][4]

Gibberellin

(GA)

Cotton

(Gossypium

hirsutum)

Not specified Not specified

GA treatment

did not

reverse the

inhibitory

effect of

TIS108 on

fiber

elongation

[6]

Kinetin

(Cytokinin)

Ipecac

(Carapichea

ipecacuanha)

Not specified Not specified

Both TIS108

and kinetin

promoted

adventitious

shoot

formation

[7]

Jasmonic

Acid (JA)

Rice (Oryza

sativa)

3 µM (foliar

spray)
Endogenous

Increased JA

content in

roots

[8][9]

Salicylic Acid

(SA)

Arabidopsis

thaliana

Not specified Endogenous Suppressed

disease

resistance,

suggesting

interaction

with SA-

[10][11]
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mediated

defense

Ethylene
Arabidopsis

thaliana
Not specified Endogenous

SLs (inhibited

by TIS108)

and ethylene

interact to

regulate root

hair

elongation

and leaf

senescence

[12][13][14]

[15][16]

Auxin
Arabidopsis

thaliana
Not specified Endogenous

SLs (inhibited

by TIS108)

and auxin

synergisticall

y regulate

shoot

branching

and root

development

[14][16][17]

Brassinostero

ids (BR)

Rice (Oryza

sativa)
Not specified Endogenous

SLs (inhibited

by TIS108)

and BRs

antagonistical

ly regulate

tillering

[18][19]

Abscisic Acid

(ABA)

Arabidopsis

thaliana
Not specified Endogenous

SLs (inhibited

by TIS108)

are involved

in ABA-

mediated

stress

responses

[1][17]
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Experimental Protocols
The following protocols provide a framework for investigating the interaction between TIS108
and other plant growth regulators. Researchers should optimize concentrations and treatment

durations for their specific plant species and experimental system.

Protocol 1: Co-application of TIS108 and GR24 for
Phenotype Rescue in Arabidopsis thaliana
Objective: To confirm that a phenotype induced by TIS108 is due to strigolactone deficiency.

Materials:

Arabidopsis thaliana seeds (wild-type)

Murashige and Skoog (MS) medium including vitamins

Sucrose

Agar

Petri dishes (9 cm)

TIS108 stock solution (e.g., 10 mM in DMSO)

GR24 stock solution (e.g., 5 mM in acetone)

Sterile water

Growth chamber

Methodology:

Prepare MS agar medium (0.8% agar, 1% sucrose) and autoclave.

Cool the medium to approximately 50-60°C.
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Add TIS108 and/or GR24 to the desired final concentrations (e.g., 3 µM TIS108, 5 µM

GR24). Ensure the final concentration of the solvent (DMSO/acetone) is consistent across all

treatments, including the control.

Pour the medium into sterile Petri dishes and allow them to solidify.

Sterilize Arabidopsis seeds and sow them on the plates.

Stratify the seeds at 4°C for 2-3 days in the dark.

Transfer the plates to a growth chamber with appropriate light and temperature conditions

(e.g., 16h light/8h dark cycle at 22°C).

Observe and quantify the desired phenotypes (e.g., number of rosette branches, primary

root length, root hair length) at specified time points.[3][4]

Protocol 2: Investigating the Interaction of TIS108 and
Cytokinin on Adventitious Shoot Formation
Objective: To study the combined effect of strigolactone inhibition and cytokinin application on

shoot regeneration.

Materials:

Explants from the desired plant species (e.g., ipecac internodal segments)

Basal medium for tissue culture (e.g., MS medium)

Sucrose

Gelling agent (e.g., agar, gellan gum)

TIS108 stock solution

Kinetin (or other cytokinin) stock solution

Sterile culture vessels
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Laminar flow hood

Methodology:

Prepare the tissue culture medium with appropriate concentrations of TIS108 and/or kinetin.

[7]

Prepare and sterilize the plant explants.

Place the explants onto the prepared medium in sterile culture vessels under a laminar flow

hood.

Incubate the cultures under controlled conditions (light, temperature).

Regularly subculture the explants to fresh medium if required.

After a defined period (e.g., 8 weeks), count the number of adventitious shoots formed per

explant.[7]

Protocol 3: Analysis of Root System Architecture in
Response to TIS108
Objective: To quantify the effect of TIS108 on primary root growth, lateral root formation, and

root hair development.

Materials:

Arabidopsis thaliana or other small seedling species

Square Petri dishes

MS medium with 0.8% agar

TIS108 stock solution

Scanner or camera for imaging

Image analysis software (e.g., ImageJ)
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Methodology:

Prepare MS agar plates containing various concentrations of TIS108 (e.g., 0 µM, 1 µM, 3

µM, 5 µM).

Germinate seeds on a nylon mesh placed on a control MS plate.

After a few days of growth (e.g., 4 days), transfer the seedlings to the TIS108-containing

plates.[20][21]

Place the plates vertically in a growth chamber to allow roots to grow along the agar surface.

Image the plates at regular intervals.

Use image analysis software to measure primary root length, number and density of lateral

roots, and root hair length.[22][23][24]

Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the signaling pathways

and experimental workflows described in these application notes.

Strigolactone Biosynthesis Strigolactone Signaling

Carotenoids SL PrecursorsCCD7/CCD8 StrigolactonesMAX1 (CYP711A) D14 (Receptor)Binds

TIS108

Inhibits

MAX2 (F-box)Interacts with D53/SMXLs (Repressors)Targets for Degradation Downstream
Gene Expression

Represses Phenotypic Responses
(e.g., Branching Inhibition)

Click to download full resolution via product page

Caption: TIS108 mode of action in the strigolactone biosynthesis and signaling pathway.
Caption: General experimental workflow for TIS108 co-treatment studies.
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Interacting Phytohormone Pathways

Developmental & Stress Responses
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Caption: Overview of strigolactone pathway crosstalk with other phytohormones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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